Cas no 10224-70-1 (Benzenamine,2,5-dichloro-N-methyl-)

• Product Name: Benzenamine,2,5-dichloro-N-methyl-
• CAS No: 10224-70-1
• MF: C₇H₇Cl₂N
• MW: 176.043179750443
• CID: 98780
• PubChem ID: 641208
• Update Time: 2025-06-22

Benzenamine,2,5-dichloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,5-dichloro-N-methyl-
• Benzenamine, 2,​5-​dichloro-​N-​methyl-
• (2,5-dichlorophenyl)methylamine
• 2,5-Dichlor-N-methyl-anilin
• 2,5-DICHLOROBENZYLAMINE
• 2,5-dichloro-N-methyl-aniline
• RARECHEM AL BW 0384
• 2,5-Dichlorobenzylamine ,97%
• 2,5-dichloro-N-methylaniline
• 10224-70-1
• InChI=1/C7H7Cl2N/c1-10-7-4-5(8)2-3-6(7)9/h2-4,10H,1H
• SCHEMBL1679559
• EN300-58386
• AB01007130-01
• AKOS000251550
• benzenamine, 2,5-dichloro-N-methyl-
• G70721

• Inchi： 1S/C7H7Cl2N/c1-10-7-4-5(8)2-3-6(7)9/h2-4,10H,1H3
• InChI Key： NENSBLLVKCAPRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC)Cl

Computed Properties

• Exact Mass: 174.99600
• Monoisotopic Mass: 174.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.3172 g/mL at 25 °C(lit.)
• Boiling Point: 74-76 °C0.1 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.579(lit.)
• PSA: 12.03000
• LogP: 3.10810

Benzenamine,2,5-dichloro-N-methyl- Security Information

• Hazardous Material transportation number：UN 2922 8/PG 3
• WGK Germany：3
• Hazard Category Code： 25-34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R25; R34

Additional information on Benzenamine,2,5-dichloro-N-methyl-

Benzenamine,2,5-dichloro-N-methyl- (CAS No. 10224-70-1): A Comprehensive Overview

Benzenamine,2,5-dichloro-N-methyl-, identified by its Chemical Abstracts Service number (CAS No. 10224-70-1), is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its dichloro and N-methyl substitution patterns on a benzene ring, has garnered attention due to its versatile applications in synthesizing various pharmacologically active molecules.

The structural uniqueness of Benzenamine,2,5-dichloro-N-methyl- lies in its ability to serve as a key intermediate in the development of complex chemical entities. The presence of two chlorine atoms at the 2 and 5 positions, combined with a methyl group at the N position, imparts specific reactivity that makes it valuable in medicinal chemistry. This reactivity allows for further functionalization, enabling the creation of molecules with tailored biological activities.

In recent years, there has been a surge in research focusing on developing novel therapeutic agents with improved efficacy and reduced side effects. Benzenamine,2,5-dichloro-N-methyl- has emerged as a crucial building block in this endeavor. Its incorporation into drug candidates has shown promise in several therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of Benzenamine,2,5-dichloro-N-methyl- is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are often dysregulated in various diseases. By designing molecules that specifically inhibit these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The dichlorobenzene core of Benzenamine,2,5-dichloro-N-methyl- provides a scaffold that can be modified to target specific kinase domains.

Recent studies have highlighted the compound's utility in developing small molecule inhibitors for tyrosine kinases. These kinases are implicated in several cancers and inflammatory conditions. Researchers have leveraged the reactivity of Benzenamine,2,5-dichloro-N-methyl- to create derivatives that exhibit potent inhibitory activity against targets such as EGFR (Epidermal Growth Factor Receptor) and JAK (Janus Kinase). The structural features of this compound allow for precise interactions with the active sites of these enzymes, leading to high selectivity and efficacy.

The pharmaceutical industry has also explored the use of Benzenamine,2,5-dichloro-N-methyl- in the development of antiviral agents. Viruses often rely on host cell machinery for replication, making it challenging to develop drugs that target viral pathogens without affecting host cells. However, by designing molecules that disrupt viral replication cycles without harming host cells, researchers can develop effective antiviral therapies. The versatility of Benzenamine,2,5-dichloro-N-methyl- allows for the creation of compounds that can interfere with viral enzymes essential for replication.

In addition to its applications in drug development, Benzenamine,2,5-dichloro-N-methyl- has found utility in materials science. Its unique chemical properties make it suitable for synthesizing advanced materials with specific functionalities. For instance, researchers have utilized this compound to develop organic semiconductors and conductive polymers. These materials have potential applications in electronics, energy storage devices, and sensors.

The synthesis of Benzenamine,2,5-dichloro-N-methyl- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the chlorination of an aromatic amine followed by N-methylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance yield and purity. These synthetic strategies underscore the importance of innovative methodologies in modern chemical research.

The safety profile of Benzenamine,2,5-dichloro-N-methyl- is another critical aspect that merits attention. While it is not classified as a hazardous material under standard regulatory guidelines， proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to established protocols for storage， handling， and disposal to minimize any potential risks associated with this compound.

The environmental impact of using Benzenamine，2，5-dichloro-N-methyl- is also an important consideration。 Efforts are underway to develop greener synthetic routes that reduce waste generation and minimize environmental footprint。 Sustainable chemistry principles are being integrated into research practices， ensuring that future applications of this compound are both effective and environmentally responsible。

In conclusion，Benzenamine，2，5-dichloro-N-methyl- (CAS No．10224-70-1) is a multifaceted compound with significant implications across various fields。 Its role as an intermediate in pharmaceutical synthesis， particularly in developing kinase inhibitors and antiviral agents， underscores its importance in modern medicine。 Additionally， its applications in materials science highlight its versatility beyond traditional pharmaceutical uses。 As research continues to evolve，< strong>Benzenamine，2，5-dichloro-N-methyl- strong >will undoubtedly remain at the forefront of chemical innovation， driving advancements that benefit society。